Cas no 1367862-09-6 (16-NBD-16:0 Coenzyme A)

• Product Name: 16-NBD-16:0 Coenzyme A
• CAS No: 1367862-09-6
• MF: C₄₃H₇₁N₁₂O₂₀P₃S
• MW: 1201.07853150368
• CID: 4763522
• Update Time: 2025-05-23

16-NBD-16:0 Coenzyme A Chemical and Physical Properties

Names and Identifiers

• 16-NBD-16:0 Coenzyme A

• Inchi： 1S/C43H68N11O20P3S.H3N/c1-43(2,25-70-77(67,68)74-76(65,66)69-24-30-37(72-75(62,63)64)36(57)42(71-30)53-27-50-35-39(44)48-26-49-40(35)53)38(58)41(59)47-21-19-31(55)46-22-23-78-32(56)16-14-12-10-8-6-4-3-5-7-9-11-13-15-20-45-28-17-18-29(54(60)61)34-33(28)51-73-52-34;/h17-18,26-27,30,36-38,42,45,57-58H,3-16,19-25H2,1-2H3,(H,46,55)(H,47,59)(H,65,66)(H,67,68)(H2,44,48,49)(H2,62,63,64);1H3/t30-,36-,37-,38+,42-;/m1./s1
• InChI Key： PXXYPRXVRKPZOT-GTNJXYLUSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)CCCCCCCCCCCCCCCNC2=CC=C(N(=O)=O)C3=NON=C23)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O.N

16-NBD-16:0 Coenzyme A Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 16-NBD-16:0 Coenzyme A

Introduction to CAS No 1367862-09-6 and 16-NBD-16:0 Coenzyme A

The compound with the chemical identifier CAS No 1367862-09-6 and the product name 16-NBD-16:0 Coenzyme A represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, a derivative of coenzyme A, has garnered considerable attention due to its unique structural properties and its potential applications in various biological processes. The long-chain acyl-CoA derivative, specifically 16-NBD-16:0 Coenzyme A, is particularly noteworthy for its role in lipid metabolism and its utility as a fluorescent probe in cellular studies.

Coenzyme A (CoA) is a vital cofactor involved in numerous metabolic pathways, including the citric acid cycle, fatty acid oxidation, and biosynthesis of complex molecules. The modification of CoA with a long-chain fatty acid, such as palmitic acid (C16:0), enhances its solubility and interaction with specific enzymes, making it an invaluable tool for researchers studying lipid metabolism. The introduction of a boron dipyrromethene (BODIPY) fluorophore at the 16-position (16-NBD-16:0 Coenzyme A) further extends its utility by enabling high-resolution imaging and tracking within cellular environments.

Recent studies have highlighted the importance of 16-NBD-16:0 Coenzyme A in understanding the dynamics of lipid droplets and their interactions with metabolic pathways. Research published in leading journals has demonstrated that this compound can be used to visualize the redistribution of lipid droplets during cellular stress, such as nutrient deprivation or oxidative stress. The ability to track these changes in real-time has provided new insights into the mechanisms by which cells regulate lipid homeostasis.

In addition to its imaging applications, CAS No 1367862-09-6 has been explored for its potential role in drug development. The structural similarity between this compound and natural CoA derivatives makes it an attractive candidate for modulating enzyme activity in therapeutic contexts. For instance, researchers have investigated its effects on acyl-CoA synthetases and dehydrogenases, which are critical enzymes in energy metabolism. Preliminary findings suggest that 16-NBD-16:0 Coenzyme A can influence the activity of these enzymes, potentially leading to novel therapeutic strategies for metabolic disorders.

The synthesis of CAS No 1367862-09-6 involves a series of well-established organic reactions, including fatty acid modification and BODIPY fluorophore incorporation. Advanced synthetic techniques have been employed to ensure high purity and yield, making it accessible for both research and commercial applications. The compound's stability under various conditions has been a key factor in its widespread adoption by biochemical laboratories worldwide.

One of the most compelling aspects of 16-NBD-16:0 Coenzyme A is its versatility in experimental design. Its dual functionality as both a metabolic substrate and a fluorescent probe allows researchers to investigate complex biological systems from multiple angles. For example, studies using this compound have provided insights into the role of lipid metabolism in neurodegenerative diseases, where dysregulation of CoA derivatives is often observed. The ability to visualize these changes at the cellular level has opened new avenues for understanding disease mechanisms and developing targeted therapies.

The impact of CAS No 1367862-09-6 extends beyond academic research; it has practical implications for drug discovery and development pipelines. Pharmaceutical companies are increasingly utilizing this compound to screen for new drug candidates that modulate lipid metabolism. Its ability to interact with key enzymes involved in fatty acid synthesis and oxidation makes it a valuable tool for identifying compounds with therapeutic potential. Furthermore, the fluorescent properties of 16-NBD-16:0 Coenzyme A enable high-throughput screening assays, which can accelerate the drug discovery process significantly.

As our understanding of biological systems continues to evolve, the importance of tools like CAS No 1367862-09-6 will only grow. Advances in imaging technologies and computational biology have further enhanced the utility of this compound, allowing researchers to explore complex interactions with unprecedented detail. The integration of 16-NBD-16:0 Coenzyme A into multi-disciplinary approaches has fostered collaborations between biochemists, biologists, and clinicians, leading to a more holistic understanding of metabolic diseases.

In conclusion, CAS No 1367862-09-6 and its derivative 16-NBD-16:0 Coenzyme A represent a cornerstone in modern biochemical research. Their unique properties make them indispensable tools for studying lipid metabolism, enzyme function, and cellular dynamics. As new applications emerge and our knowledge base expands, these compounds will continue to play a pivotal role in advancing our understanding of life sciences and developing innovative therapeutic solutions.